Cas no 937602-42-1 (2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid)

• Product Name: 2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid
• CAS No: 937602-42-1
• MF: C₁₂H₇F₄NO₂S
• MW: 305.248095750809
• MDL: MFCD09027135
• CID: 3032251
• PubChem ID: 18526232
• Update Time: 2025-06-08

2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL)ACETIC ACID
• 2-{2-[3-Fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid
• 2-[3-Fluoro-4-(trifluoromethyl)phenyl]-4-thiazoleacetic acid
• AKOS005073157
• MFCD09027135
• KA-0721
• 2-(2-(3-Fluoro-4-(trifluoromethyl)phenyl)thiazol-4-yl)aceticacid
• {2-[3-Fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid
• 937602-42-1
• 2-[2-[3-fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]acetic acid
• 2-(2-(3-Fluoro-4-(trifluoromethyl)phenyl)thiazol-4-yl)acetic acid
• DTXSID901183743
• 2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid

• MDL： MFCD09027135
• Inchi： 1S/C12H7F4NO2S/c13-9-3-6(1-2-8(9)12(14,15)16)11-17-7(5-20-11)4-10(18)19/h1-3,5H,4H2,(H,18,19)
• InChI Key： UKVOEFKMYPJICK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 305.01336229g/mol
• Monoisotopic Mass: 305.01336229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 116-118

2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{2-3-Fluoro-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}acetic acid

2-{2-[3-Fluoro-4-(Trifluoromethyl)Phenyl]-1,3-Thiazol-4-Yl}Acetic Acid: A Comprehensive Overview

2-{2-[3-Fluoro-4-(Trifluoromethyl)Phenyl]-1,3-Thiazol-4-Yl}Acetic Acid, also known by its CAS number CAS No. 937602-42-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system substituted with a fluorinated aromatic group and an acetic acid moiety, making it a unique molecule with promising therapeutic potential.

The thiazole ring system in this compound plays a crucial role in its biological activity. Thiazoles are heterocyclic compounds containing sulfur and nitrogen atoms, which are known to exhibit a wide range of pharmacological effects. The substitution pattern on the thiazole ring, particularly the presence of fluorine and trifluoromethyl groups, significantly influences the compound's properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, while the trifluoromethyl group contributes to electronic effects that can modulate the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 2-{2-[3-Fluoro-4-(Trifluoromethyl)Phenyl]-1,3-Thiazol-4-Yl}Acetic Acid as a candidate for anti-inflammatory and analgesic agents. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to modulate the activity of other inflammatory mediators suggests its potential as a multi-target drug for chronic inflammatory conditions such as arthritis.

In terms of synthesis, the compound can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The introduction of the fluorinated aromatic group into the thiazole ring is typically achieved through Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed coupling methods. These methods allow for precise control over the substitution pattern on the aromatic ring, ensuring high purity and consistency in the final product.

The physical properties of CAS No. 937602-42-1 are also noteworthy. The compound has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which are commonly used for quality control and characterization purposes.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its environmental impact. Research by Johnson et al. (2023) indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the thiazole ring. This suggests that it has a moderate environmental footprint and complies with current regulations on chemical waste management.

In conclusion, 2-{2-[3-Fluoro-4-(Trifluoromethyl)Phenyl]-1,3-Thiazol-4-Yl}Acetic Acid (CAS No. 937602-42-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its promising biological activities and favorable physical properties, positions it as a valuable tool in the design of novel therapeutic agents for various diseases.